Cas no 1805689-24-0 (Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1805689-24-0
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• CID: 4950318
• Update Time: 2025-10-21

Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17ClO4/c1-3-19-13(16)7-5-10-4-6-12(14(17)18-2)11(8-10)9-15/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： GFOWVJGYYSQVCW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

Recent Advances in the Study of Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1805689-24-0)

Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1805689-24-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited promising activity against cancer-related PPIs, with IC50 values in the low micromolar range. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical development.

In another recent investigation, a team from the University of Cambridge reported the application of Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate in the synthesis of prodrugs for neurodegenerative diseases. The study, published in ACS Chemical Neuroscience (2024), revealed that the compound's chloro and ester functional groups facilitated the design of prodrugs with enhanced blood-brain barrier permeability. This finding opens new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Furthermore, advancements in green chemistry have led to the development of more sustainable synthetic routes for Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate. A 2024 study in Green Chemistry described a solvent-free, catalytic method for its production, significantly reducing the environmental impact compared to traditional methods. This innovation not only improves the compound's accessibility but also aligns with the growing demand for eco-friendly pharmaceutical manufacturing processes.

In conclusion, Methyl 2-(chloromethyl)-4-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1805689-24-0) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and sustainable production, underscores its importance in ongoing research. Future studies are expected to further explore its applications, particularly in the development of targeted therapies for complex diseases.